Vatalanib dihydrochloride

• CAS No.: 212141-51-0
• Product Name: Vatalanib dihydrochloride
• Molecular Formula: C20H17Cl3N4
• Molecular Weight: 419.7 g/mol
• IUPAC Name: N-(4-chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine;dihydrochloride
• Standard InChI: InChI=1S/C20H15ClN4.2ClH/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14;;/h1-12H,13H2,(H,23,25);2*1H
• Standard InChIKey: AZUQEHCMDUSRLH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)Cl)CC4=CC=NC=C4.Cl.Cl
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)Cl)CC4=CC=NC=C4.Cl.Cl
• Appearance: White to off-white crystalline solid
• Description: Vatalanib, also known as PTK787, is an orally bioavailable anilinophthalazine with potential antineoplastic activity. Vatalanib binds to and inhibits the protein kinase domain of vascular endothelial growth factor receptors 1 and 2; both receptor tyrosine kinases are involved in angiogenesis. This agent also binds to and inhibits related receptor tyrosine kinases, including platelet-derived growth factor (PDGF) receptor, c-Kit, and c-Fms.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >10 years if stored properly
• Solubility: soluble in DMSO, not soluble in water.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(4-chloroanilino)-(4-pyridylmethyl)phthalazine dihydrochloride; 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine; 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine dihydrochloride; CGP 797870; CGP-797870; PTK 787; PTK-787; PTK787; vatalanib; ZK 222584; ZK 232934; ZK-222584; ZK-232934; ZK222584; ZK232934
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Vatalanib decrease the positive interaction of VEGF receptor-2 and P2X(2/3) receptor in chronic constriction injury rats. Neurochem Int. 2012 May;60(6):565-72. doi: 10.1016/j.neuint.2012.02.006. Epub 2012 Feb 15. PubMed PMID: 22361062.; 4: Jones SF, Spigel DR, Yardley DA, Thompson DF, Burris HA 3rd. A phase I trial of vatalanib (PTK/ZK) in combination with bevacizumab in patients with refractory and/or advanced malignancies. Clin Adv Hematol Oncol. 2011 Nov;9(11):845-52. PubMed PMID: 22252616.; 5: Jahan T, Gu L, Kratzke R, Dudek A, Otterson GA, Wang X, Green M, Vokes EE, Kindler HL. Vatalanib in malignant mesothelioma: a phase II trial by the Cancer and Leukemia Group B (CALGB 30107). Lung Cancer. 2012 Jun;76(3):393-6. doi: 10.1016/j.lungcan.2011.11.014. Epub 2011 Dec 22. PubMed PMID: 22197613.; 6: Koukourakis MI, Giatromanolaki A, Sivridis E, Gatter KC, Trarbach T, Folprecht G, Shi MM, Lebwohl D, Jalava T, Laurent D, Meinhardt G, Harris AL. 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• PubChem Compound: 22386467
• Last Modified: Nov 11 2021